Cas no 920113-85-5 (N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide)
N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(1-butylbenzimidazol-2-yl)methyl]furan-2-carboxamide
- N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide
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- Inchi: 1S/C17H19N3O2/c1-2-3-10-20-14-8-5-4-7-13(14)19-16(20)12-18-17(21)15-9-6-11-22-15/h4-9,11H,2-3,10,12H2,1H3,(H,18,21)
- InChI Key: YEKZWBDRMJPHIQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NCC1N(CCCC)C2=CC=CC=C2N=1)=O
N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3320-0602-2μmol |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 2μmol |
$57.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-5μmol |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 5μmol |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-10μmol |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 10μmol |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-20μmol |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 20μmol |
$79.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-1mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 1mg |
$54.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-2mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 2mg |
$59.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-3mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 3mg |
$63.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-4mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 4mg |
$66.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-5mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 5mg |
$69.0 | 2023-08-13 | |
| Life Chemicals | F3320-0602-10mg |
N-[(1-butyl-1H-1,3-benzodiazol-2-yl)methyl]furan-2-carboxamide |
920113-85-5 | 90%+ | 10mg |
$79.0 | 2023-08-13 |
N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide
Introduction to N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide (CAS No. 920113-85-5)
N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide, with the CAS number 920113-85-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzodiazole moiety and a furan ring suggests unique electronic and steric properties that may contribute to its biological activity.
The benzodiazole core is well-known for its role in various pharmacological applications, particularly in the treatment of anxiety and related disorders. However, the modification of this core with a butyl group and a furan carboxamide side chain introduces novel chemical entities that may exhibit different pharmacological profiles. This compound represents a fascinating example of structural diversification within the benzodiazole scaffold, opening up new avenues for research and development.
In recent years, there has been growing interest in exploring derivatives of benzodiazole and related heterocycles due to their potential therapeutic benefits and mechanistic insights. The compound N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide is being investigated for its potential as a lead molecule in the development of new drugs. Its unique structure may offer advantages over existing therapeutic agents, including improved selectivity, reduced side effects, and enhanced efficacy.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the butyl group and the furan carboxamide moiety necessitates precise control over reaction conditions to avoid unwanted byproducts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to achieve the desired molecular architecture.
One of the key aspects of studying this compound is its interaction with biological targets. The benzodiazole core interacts with specific receptors in the central nervous system, leading to its anxiolytic effects. The addition of the butyl group and furan carboxamide may modulate these interactions, potentially leading to new therapeutic applications. Computational modeling and molecular docking studies are being used to predict how this compound might bind to its target receptors.
Recent research has shown that modifications of the benzodiazole scaffold can significantly alter its pharmacological properties. For instance, studies have demonstrated that certain derivatives exhibit enhanced binding affinity to specific receptors while maintaining low toxicity. The compound N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide is being evaluated in this context to determine if it can fulfill similar promises.
In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for mechanistic studies. By understanding how it interacts with biological targets, researchers can gain insights into the mechanisms underlying various neurological disorders. This knowledge could pave the way for the development of more targeted and effective treatments.
The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies that can be applied to other complex molecules. The use of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been crucial in confirming the structure and purity of the final product.
The potential applications of N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structure may make it suitable for use in agrochemicals or as an intermediate in the synthesis of other high-value compounds. Further research is needed to fully explore these possibilities.
As our understanding of molecular interactions continues to grow, compounds like N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide will play an increasingly important role in drug discovery and development. Their complex structures offer opportunities for innovation, while their potential therapeutic benefits make them highly relevant to modern medicine.
In conclusion, N-(1-butyl-1H-1,3-benzodiazol-2-yl)methylfuran-2-carboxamide (CAS No. 920113-85-5) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure and biological activity make it an attractive candidate for further research and development. As our knowledge base expands and synthetic techniques improve, compounds like this will continue to contribute to advancements in medicine.
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